Cas no 145080-95-1 (diethyl (2S)-2-isocyanatopentanedioate)

Diethyl (2S)-2-isocyanatopentanedioate is a chiral isocyanate ester with applications in asymmetric synthesis and peptide coupling reactions. Its key advantages include high reactivity due to the isocyanate functional group, enabling efficient formation of ureas, carbamates, and amides under mild conditions. The (2S) stereochemistry allows for enantioselective transformations, making it valuable in the synthesis of optically active intermediates. The diethyl ester moiety enhances solubility in organic solvents, facilitating handling in diverse reaction conditions. This compound is particularly useful in medicinal chemistry and materials science for constructing complex molecular architectures with precise stereocontrol. Proper storage under inert conditions is recommended to maintain stability.
diethyl (2S)-2-isocyanatopentanedioate structure
145080-95-1 structure
Product Name:diethyl (2S)-2-isocyanatopentanedioate
CAS No:145080-95-1
MF:C10H15NO5
MW:229.229803323746
MDL:MFCD00191663
CID:136098
PubChem ID:87571818
Update Time:2025-05-28

diethyl (2S)-2-isocyanatopentanedioate Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,2-isocyanato-, 1,5-diethyl ester, (2S)-
    • Diethyl (S)-(-)-2-Isocyanatoglutarate
    • diethyl (2S)-2-isocyanatopentanedioate
    • (S)-(-)-2-Isocyanatoglutaric Acid Diethyl Ester
    • (S)-(-)-2-Isocyanatopentanedioic Acid Diethyl Ester
    • (S)-2-Isocyanato-glutarsaeure-diaethylester
    • diethyl (2S)-2-isocyanatoglutarate
    • Diethyl (S)-(-)-2-Isocyanatopentanedioate
    • I0468
    • N-carbonyl-L-glutamic acid diethyl ester
    • N-Carbonyl-L-glutaminsaeure-diaethylester
    • Isocynatoglutaricaciddiethyl
    • Isocynatoglutaricaciddiethylester
    • (S)-(-)-2-Isocynatoglutaric acid diethyl ester
    • (S)-(-)-2-ISOCYANATOGLUTARIC ACID DIETHYL ESTER 97+%
    • (S)-diethyl 2-isocyanatopentanedioate
    • (S)-2-Isocyanatoglutaric acid diethyl ester
    • 046I230
    • Pentanedioic acid, 2-isocyanato-, 1,
    • DTXSID10439281
    • Pentanedioic acid,2-isocyanato-,1,5-diethyl ester,(2S)-
    • 145080-95-1
    • Diethyl (S)-2-isocyanatopentanedioate
    • SCHEMBL6896191
    • AS-70577
    • (S)-(-)-2-ISOCYANATOGLUTARICACIDDIETHYLESTER
    • Pentanedioic acid, 2-isocyanato-, 1,5-diethyl ester, (2S)-
    • MFCD00191663
    • 1,5-diethyl (2S)-2-isocyanatopentanedioate
    • T71784
    • AKOS015853923
    • J-008050
    • MDL： MFCD00191663
    • Inchi： 1S/C10H15NO5/c1-3-15-9(13)6-5-8(11-7-12)10(14)16-4-2/h8H,3-6H2,1-2H3/t8-/m0/s1
    • InChI Key： TZTLQVZEVNEAQD-QMMMGPOBSA-N
    • SMILES： O(CC)C([C@H](CCC(=O)OCC)N=C=O)=O

Computed Properties

  • Exact Mass: 229.09500
  • Monoisotopic Mass: 229.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 82

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,13 g/cm3
  • Boiling Point: 151°C/10mmHg(lit.)
  • Refractive Index: -43.5 ° (C=neat)
  • PSA: 82.03000
  • LogP: 0.59720
  • Solubility: Not determined

diethyl (2S)-2-isocyanatopentanedioate Security Information

diethyl (2S)-2-isocyanatopentanedioate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

diethyl (2S)-2-isocyanatopentanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
I0468-5g
diethyl (2S)-2-isocyanatopentanedioate
 145080-95-1 97.0%(GC)
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abcr
AB137379-1 g
(S)-(-)-2-Isocyanatoglutaric acid diethyl ester, 97%; .
 145080-95-1 97%
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 €144.30 2023-07-20
abcr
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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diethyl (2S)-2-isocyanatopentanedioate
 145080-95-1 >97.0%(GC)
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 ¥1537.90 2023-09-03

diethyl (2S)-2-isocyanatopentanedioate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:145080-95-1)diethyl (2S)-2-isocyanatopentanedioate
Order Number:A1201518
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:45
Price ($):253.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:145080-95-1)diethyl (2S)-2-isocyanatopentanedioate
A1201518
Purity:99%
Quantity:5g
Price ($):253.0
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